Methyl 5-cyclopropylnicotinate
Overview
Description
Methyl 5-cyclopropylnicotinate is a chemical compound with the molecular formula C10H11NO2 . It is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of Methyl 5-cyclopropylnicotinate consists of 10 carbon atoms, 11 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms . The average mass of the molecule is 177.200 Da, and the monoisotopic mass is 177.078979 Da .Chemical Reactions Analysis
While specific chemical reactions involving Methyl 5-cyclopropylnicotinate are not available, similar compounds undergo a variety of reactions. For instance, the reaction of 4-methyl catechol with propylamine in the presence of NaIO4 in Na2CO3 aqueous solution leads to the formation of more than 60 products, indicating the complexity of such reactions .Scientific Research Applications
Pharmaceutical Formulations and Drug Delivery
Methyl 5-cyclopropylnicotinate: is explored in pharmaceutical research for its potential to enhance the delivery and efficacy of drugs. Its chemical structure allows it to interact with biological membranes, potentially facilitating the transport of active pharmaceutical ingredients (APIs) across these barriers. This property is particularly valuable in the development of topical and transdermal drug delivery systems, where penetration through the skin or mucosal tissues is required .
Pain Management
In the field of pain management, Methyl 5-cyclopropylnicotinate has been identified as a compound that can be incorporated into pain relief sprays and creams. Its vasodilator properties may improve the topical penetration of other analgesic compounds, enhancing their effectiveness in relieving muscle and joint pain .
Cosmetic Industry
The cosmetic industry utilizes Methyl 5-cyclopropylnicotinate for its skin-conditioning properties. It is used in formulations designed to reduce flaking and restore suppleness to dry or damaged skin. Additionally, it may serve as a counterirritant in over-the-counter external analgesics, providing pain relief upon topical application .
Agriculture
While direct applications in agriculture are not explicitly documented for Methyl 5-cyclopropylnicotinate , related research indicates the potential use of similar compounds in the development of nanopesticides and nanofertilizers. These advanced formulations aim to improve crop protection and nutrient-use efficiency, which could be an area of future exploration for this compound .
Environmental Applications
In environmental science, Methyl 5-cyclopropylnicotinate could be investigated for its role in green solvent applications. Its structural analogs have shown promise as non-toxic replacements for common polar aprotic solvents, which are crucial in processes like pollutant degradation and membrane science .
Biotechnology
Biotechnological research may benefit from the properties of Methyl 5-cyclopropylnicotinate in the production of bioactive compounds. Its potential for high growth rates and survival in severe environmental conditions due to unique metabolic pathways makes it a candidate for further study in areas such as biofuel production, biocatalysis, and the synthesis of pharmaceuticals .
Mechanism of Action
Target of Action
Methyl 5-cyclopropylnicotinate is a derivative of nicotinic acid, also known as niacin Considering its structural similarity to niacin, it may interact with similar targets as niacin, which include g protein-coupled receptors involved in lipid metabolism .
Mode of Action
Its parent compound, methyl nicotinate, is known to act as a peripheral vasodilator . It enhances local blood flow at the site of application by inducing vasodilation of the peripheral blood capillaries . This vasodilation is thought to involve the release of prostaglandin D2 .
Biochemical Pathways
Niacin and its derivatives are known to play a role in various biochemical pathways, including those involved in energy metabolism and lipid synthesis .
Pharmacokinetics
The adme properties of a compound can significantly impact its bioavailability and therapeutic efficacy . For instance, a compound’s solubility can influence its absorption and distribution, while its metabolic stability can affect its bioavailability and potential for drug interactions .
Result of Action
Based on the known effects of methyl nicotinate, it can be inferred that methyl 5-cyclopropylnicotinate may cause peripheral vasodilation, leading to increased local blood flow . This could potentially result in relief from muscle and joint pain .
Action Environment
The action, efficacy, and stability of a compound can be influenced by various environmental factors. These may include pH, temperature, presence of other substances, and specific conditions within the body . .
properties
IUPAC Name |
methyl 5-cyclopropylpyridine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO2/c1-13-10(12)9-4-8(5-11-6-9)7-2-3-7/h4-7H,2-3H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IFKBAHVKDUCQJB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CN=CC(=C1)C2CC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40629592 |
Source
|
| Record name | Methyl 5-cyclopropylpyridine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40629592 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 5-cyclopropylnicotinate | |
CAS RN |
893740-24-4 |
Source
|
| Record name | Methyl 5-cyclopropylpyridine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40629592 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1H-Spiro[furo[3,4-c]pyridine-3,4'-piperidin]-1-one](/img/structure/B1322930.png)
